1-(3,4-dimethylphenyl)-5-(2-(indolin-1-yl)-2-oxoethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-1-(3,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C23H21N5O2/c1-15-7-8-18(11-16(15)2)28-22-19(12-25-28)23(30)26(14-24-22)13-21(29)27-10-9-17-5-3-4-6-20(17)27/h3-8,11-12,14H,9-10,13H2,1-2H3
• InChI Key: AVXKDKRMXVUUNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)N4CCC5=CC=CC=C54)C
• Molecular Formula: C23H21N5O2
• Molecular Weight: 399.4 g/mol

Description

1-(3,4-dimethylphenyl)-5-(2-(indolin-1-yl)-2-oxoethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C23H21N5O2 and its molecular weight is 399.454. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• This compound is synthesized through various chemical reactions, including intramolecular cyclization, N-allylation, N-propargyl alkylation, and condensation with arylnitrile oxides, indicating its versatile chemical reactivity (Rahmouni et al., 2014).

Antimicrobial and Anticancer Applications

• Derivatives of this compound have shown promising antimicrobial activity against various strains, suggesting potential applications in developing new antibacterial agents (Hafez et al., 2016).
• There is evidence of anticancer activity in pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, highlighting their potential as anticancer agents (Rahmouni et al., 2016).
• Certain pyrazolo[3,4-d]pyrimidin-4-one derivatives have been tested for antitumor activity, showing promising results against specific cancer cell lines, such as the MCF-7 human breast adenocarcinoma cell line (Abdellatif et al., 2014).

Biological and Pharmacological Investigations

• Studies on isoxazolines and pyrazolo[3,4-d]pyridazines have revealed good antimicrobial, anti-inflammatory, and analgesic activities, expanding the potential pharmacological applications of these compounds (Zaki et al., 2016).
• Research on pyrazolo[3,4-b]pyridine-based heterocycles has demonstrated in vitro antibacterial properties, further underscoring their biomedical significance (Abdel‐Latif et al., 2019).

Exploration of Chemical Reactions and Synthesis

• New polyheterocyclic ring systems derived from related compounds have been synthesized, showcasing the chemical versatility and potential for creating diverse molecular structures (El-Tombary et al., 2013).
• The synthesis of pyrimidine linked pyrazole heterocyclics has been achieved through microwave irradiative cyclocondensation, indicating advanced methods in the synthesis of these compounds (Deohate & Palaspagar, 2020).